Cas no 3641-51-8 ((2R)-2-methylbutanedioic acid)

(2R)-2-methylbutanedioic acid structure

Product Name:(2R)-2-methylbutanedioic acid

CAS No:3641-51-8

MF:C₅H₈O₄

MW:132.114622116089

MDL:MFCD00209602

CID:44356

PubChem ID:87573185

Update Time:2025-07-28

(2R)-2-methylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

- (R)-(+)-Methylsuccinic acid
- (+)-(R)-Methylbernsteinsaeure
- (2r)-2-methylsuccinic acid
- (R)-(-)2-methyl succinic acid
- (R)-(+)-2-methylsuccinic acid
- (R)-(+)-Pyrotartaric Acid
- (R)-2-METHYL-SUCCINIC ACID
- (R)-methylsuccinic acid
- (R)-methyl-succinic acid
- 415596_ALDRICH
- AC1L2U8H
- AC1Q5T35
- Butanedioicacid, methyl-, (2R)- (9CI)
- Butanedioic acid, methyl-, (R)-
- Succinic acid,methyl-, (R)-(+)- (8CI)
- (+)-(2R)-Methylbutanedioic acid
- (+)-2-Methylsuccinicacid
- (+)-Methylsuccinic acid
- (+)-a-Methylsuccinic acid
- (R)-(+)-2-Methylbutanedioic acid
- (R)-2-Methylsuccinicacid
- d-Methylsuccinic acid
- (r)-2-methylsuccinic acid
- (2R)-2-methylbutanedioic acid
- Butanedioic acid, methyl-, (2R)-
- (R)-(+)-MethylsuccinicAcid
- (R)-2-methylbutanedioic acid
- d-MethylbernsteinsA currencyure
- FCH964083
- Butanedioic acid,2-methyl-, (2R)-
- But
- A823238
- Q27163207
- AS-38245
- (2R)-2-methylbutanedioic acid;(R)-(+)-PYROTARTARIC ACID
- CHEBI:91317
- M1226
- DTXSID70189937
- (R)-(+)-Methylsuccinic acid, 99%
- AKOS006378565
- AKOS015840292
- CS-0200145
- MFCD00209602
- SCHEMBL2599566
- 3641-51-8
- WXUAQHNMJWJLTG-GSVOUGTGSA-N
- MDL： MFCD00209602
- Inchi： 1S/C5H8O4/c1-3(5(8)9)2-4(6)7/h3H,2H2,1H3,(H,6,7)(H,8,9)/t3-/m1/s1
- InChI Key： WXUAQHNMJWJLTG-GSVOUGTGSA-N
- SMILES： OC([C@H](C)CC(=O)O)=O

Computed Properties

Exact Mass: 132.04224
Monoisotopic Mass: 132.042
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -0.4
Topological Polar Surface Area: 74.6

Experimental Properties

Color/Form: Uncertain
Density: 1.311
Melting Point: 111.0 to 115.0 deg-C
Boiling Point: 236.5 °C at 760 mmHg
Flash Point: 111.1 °C
Refractive Index: 15.5 ° (C=2, EtOH)
PSA: 74.6
LogP: 0.18180
Solubility: Uncertain
Specific Rotation: 8 º (c=5, H2O)
Optical Activity: [α]25/D +8.0°, c = 5 in H2O

(2R)-2-methylbutanedioic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S36
Storage Condition：Room temperature

(2R)-2-methylbutanedioic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M1226-25G	(R)-(+)-Methylsuccinic Acid	3641-51-8	>98.0%(GC)(T)	25G	￥2,740.00	2023-03-05
AstaTech	65402-1/G	(R)-(+)-PYROTARTARIC ACID	3641-51-8	97%	1g	$60	2023-09-16
AstaTech	65402-5/G	(R)-(+)-PYROTARTARIC ACID	3641-51-8	97%	5g	$180	2023-09-16
AstaTech	65402-25/G	(R)-(+)-PYROTARTARIC ACID	3641-51-8	97%	25g	$539	2023-09-16
Apollo Scientific	OR913598-1g	(R)-(+)-Methylsuccinic acid	3641-51-8	98+%	1g	£38.00	2025-02-20
Apollo Scientific	OR913598-5g	(R)-(+)-Methylsuccinic acid	3641-51-8	98+%	5g	£110.00	2025-03-21
Apollo Scientific	OR913598-10g	(R)-(+)-Methylsuccinic acid	3641-51-8	95%	10g	£345.00	2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R863352-5g	(R)-(+)-Methylsuccinic Acid	3641-51-8	≥98%(GC)(T)	5g	655.20	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	415596-5G	(2R)-2-methylbutanedioic acid	3641-51-8	99%	5G	￥1170.23	2022-02-24
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M1226-5G	(R)-(+)-Methylsuccinic Acid	3641-51-8	>98.0%(GC)(T)	5g	¥570.00	2024-04-16

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